Cas no 943189-21-7 (N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide)

• Product Name: N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide
• CAS No: 943189-21-7
• MF: C₁₀H₁₁Cl₂NO₃
• MW: 264.105241060257
• MDL: MFCD20524868
• CID: 2126995
• Update Time: 2025-05-20

N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dichloro-3,5-dimethoxyphenyl)acetamide
• GAWCNXFUPQOIJU-UHFFFAOYSA-N
• N-(2,6-dichloro-3,5-dimethoxy-phenyl)-acetamide
• N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide

• MDL： MFCD20524868
• Inchi： 1S/C10H11Cl2NO3/c1-5(14)13-10-8(11)6(15-2)4-7(16-3)9(10)12/h4H,1-3H3,(H,13,14)
• InChI Key： GAWCNXFUPQOIJU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1NC(C)=O)Cl)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 47.6

N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide Security Information

• Storage Condition：(BD448426)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide

N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide: A Comprehensive Overview

N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide, also known by its CAS number 943189-21-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dichlorinated and dimethoxysubstituted phenyl group attached to an acetamide moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The phenyl ring in N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide is substituted with chlorine atoms at positions 2 and 6, and methoxy groups at positions 3 and 5. This substitution pattern suggests a high degree of steric hindrance and electronic effects, which can influence the compound's reactivity and biological activity. The acetamide group further enhances the molecule's versatility, as it can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide in drug discovery. Its structure has been found to exhibit promising bioactivity in vitro, particularly in assays related to enzyme inhibition and receptor binding. For instance, research published in 2023 demonstrated that this compound shows selective inhibition of certain kinases, which are key targets in the development of anticancer therapies.

In addition to its pharmacological applications, N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide has been explored for its role in agrochemicals. Its ability to modulate plant growth regulators has been investigated in agricultural settings, with preliminary results indicating potential use as a growth enhancer or stress mitigator in crops.

The synthesis of N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide typically involves multi-step organic reactions. A common approach includes the chlorination of a dimethoxysubstituted aniline derivative followed by acetylation to introduce the acetamide group. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process.

From a structural standpoint, the molecule's stability is influenced by the electron-withdrawing effects of the chlorine atoms and the electron-donating methoxy groups. These opposing effects create a dynamic electronic environment that can be exploited for tuning reactivity in various chemical transformations.

In terms of physical properties, N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide exhibits a melting point around 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in organic synthesis reactions that require precise control over solubility and reactivity.

The environmental impact of N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide has also been studied. Research indicates that under aerobic conditions, the compound undergoes biodegradation at a moderate rate. However, further studies are needed to fully understand its long-term ecological effects.

In conclusion, N-(2,6-Dichloro-3,5-dimethoxyphenyl)acetamide (CAS No: 943189-21-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure continues to attract scientific interest due to its potential for innovation in drug development and agricultural practices. As research progresses,further insights into its properties and applications are expected to emerge.